![molecular formula C22H28FN3O B6075037 N-ethyl-N-({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)isonicotinamide](/img/structure/B6075037.png)
N-ethyl-N-({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)isonicotinamide
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Overview
Description
N-ethyl-N-({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)isonicotinamide, also known as EFPI, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. EFPI belongs to the class of isonicotinamide derivatives and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of N-ethyl-N-({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)isonicotinamide involves the inhibition of various signaling pathways, including the PI3K/Akt/mTOR pathway and the NF-κB pathway. This compound has been shown to inhibit the phosphorylation of Akt and mTOR, leading to the inhibition of cell growth and induction of apoptosis. This compound has also been shown to inhibit the activation of NF-κB, leading to the reduction of inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell growth, induction of apoptosis, and reduction of inflammation. This compound has also been shown to have neuroprotective effects, including the protection of neurons from oxidative stress and the reduction of neuroinflammation.
Advantages and Limitations for Lab Experiments
N-ethyl-N-({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)isonicotinamide has several advantages for lab experiments, including its high purity and good yield in synthesis. This compound is also stable under various conditions, making it suitable for long-term storage and transportation. However, this compound has some limitations for lab experiments, including its limited solubility in water and some organic solvents.
Future Directions
For N-ethyl-N-({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)isonicotinamide research include the development of more efficient synthesis methods, the identification of new therapeutic applications, and the optimization of this compound for clinical use. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential side effects. This compound may also be studied in combination with other drugs for synergistic effects.
Synthesis Methods
The synthesis of N-ethyl-N-({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)isonicotinamide involves the reaction of isonicotinic acid with N-ethyl-N-(3-piperidinyl)methylamine in the presence of a catalyst. The resulting intermediate is then reacted with 3-fluoroacetophenone to form this compound. The synthesis of this compound has been optimized to yield a high purity product with a good yield.
Scientific Research Applications
N-ethyl-N-({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)isonicotinamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. Additionally, this compound has been shown to reduce inflammation in animal models of arthritis and neuroinflammation. This compound has also been studied for its potential neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
N-ethyl-N-[[1-[2-(3-fluorophenyl)ethyl]piperidin-3-yl]methyl]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28FN3O/c1-2-26(22(27)20-8-11-24-12-9-20)17-19-6-4-13-25(16-19)14-10-18-5-3-7-21(23)15-18/h3,5,7-9,11-12,15,19H,2,4,6,10,13-14,16-17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBHUSAMYNQKPFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1CCCN(C1)CCC2=CC(=CC=C2)F)C(=O)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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